![molecular formula C11H12N4O2 B4929395 2-(2-isoxazolidinyl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine](/img/structure/B4929395.png)
2-(2-isoxazolidinyl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-isoxazolidinyl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as PNU-282987 and is a selective agonist of alpha-7 nicotinic acetylcholine receptors (nAChRs).
Mechanism of Action
2-(2-isoxazolidinyl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine is a selective agonist of alpha-7 nAChRs. These receptors are found in the central nervous system and are involved in various physiological processes, including learning, memory, and attention. Activation of these receptors by 2-(2-isoxazolidinyl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine results in increased release of neurotransmitters such as acetylcholine, dopamine, and glutamate, which are involved in cognitive processes.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-isoxazolidinyl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine has several biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models. It has also been shown to have neuroprotective effects and to reduce inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-(2-isoxazolidinyl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine is its selectivity for alpha-7 nAChRs. This makes it a useful tool for studying the role of these receptors in various physiological and pathological processes. However, one limitation of this compound is its relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for research on 2-(2-isoxazolidinyl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine. One direction is to further investigate its potential use in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. Another direction is to study its effects on other physiological processes, such as inflammation and immune function. Additionally, further research is needed to optimize the synthesis method and improve the purity of the compound.
Synthesis Methods
The synthesis of 2-(2-isoxazolidinyl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine involves the reaction of 2-(2-bromoethyl)oxazolidine with 5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine in the presence of a base. This reaction results in the formation of 2-(2-isoxazolidinyl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine. The purity of the compound can be improved by recrystallization.
Scientific Research Applications
2-(2-isoxazolidinyl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine has potential applications in various fields of scientific research. It has been studied for its potential use in the treatment of Alzheimer's disease, schizophrenia, and other neurological disorders. It has also been studied for its potential use as a cognitive enhancer and for its effects on learning and memory.
properties
IUPAC Name |
3-methyl-5-[6-(1,2-oxazolidin-2-yl)pyridin-3-yl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O2/c1-8-13-11(17-14-8)9-3-4-10(12-7-9)15-5-2-6-16-15/h3-4,7H,2,5-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZXJERGUIBCJSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C2=CN=C(C=C2)N3CCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.